Cas no 139395-98-5 (2-fluoro-4-[4'-pentyl-1,1'-bi(cyclohexyl)-4-yl]phenyl trifluoromethyl ether)

• Product Name: 2-fluoro-4-[4'-pentyl-1,1'-bi(cyclohexyl)-4-yl]phenyl trifluoromethyl ether
• CAS No: 139395-98-5
• MF: C₂₄H₃₄F₄O
• MW: 414.519781589508
• CID: 1269303
• PubChem ID: 14985102
• Update Time: 2025-04-20

2-fluoro-4-[4'-pentyl-1,1'-bi(cyclohexyl)-4-yl]phenyl trifluoromethyl ether Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-[4'-pentyl-1,1'-bi(cyclohexyl)-4-yl]phenyl trifluoromethyl ether
• 2-Fluoro-<wbr>
• benzene, <wbr>
• LogP
• 139395-98-5
• SCHEMBL8771385
• DTXSID501124593
• SCHEMBL8771389
• SCHEMBL8771398
• SPEADGQHDUJBNE-UHFFFAOYSA-N
• 2-Fluoro-4-[(trans,trans)-4a(2)-pentyl[1,1a(2)-bicyclohexyl]-4-yl]-1-(trifluoromethoxy)benzene
• SCHEMBL8771393
• 4beta-(3-Fluoro-4-trifluoromethoxyphenyl)-4'beta-pentyl-1alpha,1'alpha-bicyclohexane

• Inchi： 1S/C24H34F4O/c1-2-3-4-5-17-6-8-18(9-7-17)19-10-12-20(13-11-19)21-14-15-23(22(25)16-21)29-24(26,27)28/h14-20H,2-13H2,1H3
• InChI Key： SPEADGQHDUJBNE-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1CCC(CC1)C1CCC(CCCCC)CC1)OC(F)(F)F

Computed Properties

• Exact Mass: 414.25472
• Monoisotopic Mass: 414.25457835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23